molecular formula C11H17N3O3S B8380132 2-[4-(2-Hydroxyethyl)-piperazin-1-yl]-thiazole-5-carboxylic acid methyl ester

2-[4-(2-Hydroxyethyl)-piperazin-1-yl]-thiazole-5-carboxylic acid methyl ester

Cat. No.: B8380132
M. Wt: 271.34 g/mol
InChI Key: UXQIGZIEUCYANU-UHFFFAOYSA-N
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Description

2-[4-(2-Hydroxyethyl)-piperazin-1-yl]-thiazole-5-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C11H17N3O3S and its molecular weight is 271.34 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H17N3O3S

Molecular Weight

271.34 g/mol

IUPAC Name

methyl 2-[4-(2-hydroxyethyl)piperazin-1-yl]-1,3-thiazole-5-carboxylate

InChI

InChI=1S/C11H17N3O3S/c1-17-10(16)9-8-12-11(18-9)14-4-2-13(3-5-14)6-7-15/h8,15H,2-7H2,1H3

InChI Key

UXQIGZIEUCYANU-UHFFFAOYSA-N

Canonical SMILES

COC(=O)C1=CN=C(S1)N2CCN(CC2)CCO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of methyl 2-bromothiazole-5-carboxylate 1 (222 mg, 1.00 mmol) in acetonitrile (20 mL) were added N-(2-hydroxyethyl)piperazine 14c (156 mg, 1.20 mmol) and potassium carbonate (152 mg, 1.10 mmol) under a N2 atmosphere. The reaction mixture was heated to reflux at 80° C. for 10 h. The reaction mixture was filtered through Celite and the filtrate was concentrated under reduced pressure. The residue was purified by column chromatography using silica gel to give the compound 15c (185 mg, 68.2%).
Quantity
222 mg
Type
reactant
Reaction Step One
Quantity
156 mg
Type
reactant
Reaction Step One
Quantity
152 mg
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Yield
68.2%

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